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Compound of Interest

Compound Name: FABPs ligand 6

Cat. No.: B14082798 Get Quote

This document provides crucial safety protocols, operational plans, and disposal instructions for

researchers, scientists, and drug development professionals working with FABPs ligand 6,

also known as MF6. As a selective inhibitor of Fatty Acid-Binding Protein 5 (FABP5) and

FABP7, this compound is utilized in specialized research, including studies on multiple

sclerosis.[1][2][3]

Disclaimer: This guide is intended for informational purposes and complements, but does not

replace, the official Safety Data Sheet (SDS) provided by the manufacturer. Always obtain and

thoroughly review the specific SDS for FABPs ligand 6 (MF6) before any handling, storage, or

disposal. The absence of a publicly available SDS necessitates adherence to the highest safety

standards for handling a novel chemical compound of unknown toxicity.

Immediate Safety and Personal Protective Equipment
(PPE)
Given that the full toxicological profile of FABPs ligand 6 is not widely documented, a cautious

approach is mandatory. The primary solvent for this compound is Dimethyl Sulfoxide (DMSO),

which is known to readily penetrate the skin and can carry dissolved chemicals into the body.[4]

Therefore, PPE selection must account for the hazards of both the compound and the solvent.

Required Personal Protective Equipment (PPE):

Hand Protection: Use Butyl rubber gloves, as DMSO can penetrate standard nitrile gloves.[5]

Always inspect gloves for integrity before use and change them immediately if contaminated.
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Eye Protection: Wear chemical safety goggles or a full-face shield to protect against

splashes.

Body Protection: A standard laboratory coat is required. For procedures with a higher risk of

splashing or aerosol generation, consider a chemically resistant apron or coveralls.

Respiratory Protection: Handle the solid compound and prepare solutions within a certified

chemical fume hood to avoid inhalation of dust or vapors.

Operational and Disposal Plan
Receiving and Storage:

Upon receipt, inspect the container for any damage.

Store the compound as a powder at -20°C for short-term storage (up to 1 month) or at -80°C

for long-term storage (up to 6 months), protected from light.[1][6]

Stock solutions in DMSO should also be stored at -20°C or -80°C and are stable for shorter

periods (1 month at -20°C, 6 months at -80°C).[1][6] To prevent degradation from repeated

freeze-thaw cycles, it is recommended to aliquot the stock solution into single-use volumes.

[1]

Handling and Solution Preparation:

Conduct all handling of the powdered compound and preparation of solutions inside a

chemical fume hood.

To prepare a stock solution, use an appropriate solvent such as DMSO. The solubility in

DMSO is high (e.g., 125 mg/mL).[2]

To aid dissolution, the solution can be warmed to 37°C and sonicated in an ultrasonic bath.

[1]

Ensure the container is tightly sealed after use to prevent moisture absorption, as DMSO is

hygroscopic.[4]

Spill Management:
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Small Spill: If a small amount of solution spills, absorb it with an inert, dry material. Clean the

area with soap and water. Place the contaminated absorbent material in a sealed container

for disposal.[7]

Large Spill: Evacuate the area immediately. If safe to do so, stop the leak and contain the

spill using absorbent materials. Keep away from heat or ignition sources.[8] Contact your

institution's Environmental Health & Safety (EH&S) department for assistance.[7]

Disposal Plan:

All waste containing FABPs ligand 6 or its DMSO solutions must be treated as hazardous

chemical waste.

Do not pour waste down the drain.[7]

Collect all liquid and solid waste in designated, sealed, and properly labeled hazardous

waste containers.

Waste containing DMSO should be disposed of with other organic solvents, following your

institution's hazardous waste protocols.[5] Arrange for waste collection through your EH&S

department.[7]

Quantitative Data Summary
The following table summarizes key quantitative properties of FABPs ligand 6 (MF6).

Property Value Source

Synonyms MF6 [1][2][3][6]

CAS Number 2988135-14-2 [1][2][3]

Molecular Formula C₂₈H₂₇FN₂O₃ [2]

Molecular Weight 458.52 g/mol [2]

Binding Affinity (Kd) FABP5: 874 nMFABP7: 20 nM [1][2][3][6]

Solubility
DMSO: 125 mg/mL (272.62

mM)
[2]
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Experimental Protocol: In Vivo Study in EAE Mouse
Model
The following protocol is based on a study investigating the effects of MF6 in an experimental

autoimmune encephalomyelitis (EAE) mouse model, which is used for multiple sclerosis

research.[1][2]

Objective: To assess the therapeutic potential of MF6 in ameliorating the severity of EAE

symptoms, oxidative stress, and inflammatory response.

Methodology:

Animal Model: 8-10-week-old female C57BL/6J mice are used.[2]

EAE Induction: EAE is induced in the mice using Myelin Oligodendrocyte Glycoprotein

peptide 35-55 (MOG₃₅₋₅₅).

Treatment Group: A cohort of EAE-induced mice receives MF6.

Dosage and Administration:

Dose: 1 mg/kg body weight.[1][2]

Route: Intragastric (i.g.) administration.[1][2]

Frequency: Daily for a period of 4 weeks.[1][2]

Control Group: A control cohort of EAE-induced mice receives a vehicle solution following

the same administration schedule.

Outcome Assessment:

Monitor and score the clinical severity of EAE symptoms daily.

At the end of the treatment period, collect spinal cord tissue for analysis.

Measure levels of oxidative stress markers.
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Assess the inflammatory response by measuring levels of pro-inflammatory cytokines

(e.g., IL-1β, TNF-α).[2]

Evaluate astrocyte activation and oligodendrocyte protection through

immunohistochemistry or Western blot.[6]

Expected Results: Treatment with MF6 is reported to attenuate EAE symptoms, decrease

oxidative stress, inhibit astrocyte activation, and protect oligodendrocytes.[6]

Visualizations
Experimental Workflow Diagram
The following diagram illustrates the workflow for the in vivo study of FABPs ligand 6 (MF6) in

the EAE mouse model.
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Phase 1: Model Setup

Phase 2: Intervention

Phase 3: Data Collection & Analysis

Induce EAE in Mice
(MOG peptide)

Daily Treatment Regimen (4 Weeks)

Group 1:
MF6 (1 mg/kg, i.g.)

Group 2:
Vehicle Control Daily Clinical Scoring of EAE Symptoms

Tissue Collection
(End of Study)

Continuous Monitoring

Biochemical & Histological Analysis
(Oxidative Stress, Inflammation, Cell Protection)

Click to download full resolution via product page

Caption: Workflow for evaluating MF6 efficacy in an EAE mouse model.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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